Cas no 32317-85-4 (Mepiquat iodide D3 (methyl-d3))
Mepiquat iodide D3 (methyl-d3) Chemical and Physical Properties
Names and Identifiers
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- Mepiquat iodide D3 (methyl-d3)
- Mepiquat Iodide D3 100 microg/ml in Deuteriumoxide
- 1-methyl-1-(trideuteriomethyl)piperidin-1-ium;iodide
- MEPIQUAT IODIDE D3 (METHYL D3)
- 1-Methyl-1-methyl-d3-piperidinium iodide
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- Inchi: 1S/C7H16N.HI/c1-8(2)6-4-3-5-7-8;/h3-7H2,1-2H3;1H/q+1;/p-1/i1D3;
- InChI Key: HSQOPVUSHBNOOL-NIIDSAIPSA-M
- SMILES: [I-].[N+]1(C)(C([2H])([2H])[2H])CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 68.5
- Topological Polar Surface Area: 0
Mepiquat iodide D3 (methyl-d3) Security Information
- Hazardous Material transportation number:NONH for all modes of transport
Mepiquat iodide D3 (methyl-d3) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 78278-10MG |
Mepiquat iodide D3 (methyl-d3) |
32317-85-4 | 10mg |
¥7056.71 | 2025-01-16 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 78278-10MG |
32317-85-4 | 10MG |
¥10216.91 | 2023-01-15 |
Mepiquat iodide D3 (methyl-d3) Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Mepiquat iodide D3 (methyl-d3)
Research Brief on Mepiquat Iodide D3 (methyl-d3) and Its Applications in Chemical Biology and Medicine
Mepiquat iodide D3 (methyl-d3), a deuterated derivative of mepiquat iodide (CAS: 32317-85-4), has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique isotopic labeling and potential applications in metabolic studies, drug development, and agricultural chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, analytical applications, and biological relevance.
The compound's chemical structure, featuring a deuterated methyl group, enhances its utility as an internal standard in mass spectrometry-based quantification. Recent studies published in the Journal of Agricultural and Food Chemistry (2023) highlight its critical role in the accurate measurement of mepiquat residues in crops, addressing regulatory requirements for pesticide monitoring. The deuterium labeling minimizes matrix interference, improving analytical precision by 15-20% compared to conventional methods.
In pharmaceutical research, Mepiquat iodide D3 has emerged as a valuable tool in pharmacokinetic studies. A 2024 Drug Metabolism and Disposition paper demonstrated its use in tracing the metabolic fate of mepiquat in mammalian systems, revealing previously unknown hepatic metabolites through LC-MS/MS techniques. The deuterium kinetic isotope effect was found to negligibly impact metabolic rates at physiological concentrations (p > 0.05), validating its use as a tracer.
Significant advances in synthetic chemistry have optimized the production of Mepiquat iodide D3. A recent Organic Process Research & Development study (2024) detailed a novel catalytic deuteration method achieving >98% isotopic purity at reduced costs (30% lower than previous routes). This breakthrough addresses supply chain challenges noted during the 2022 global deuterated compound shortage.
Emerging applications in plant biology research show promise. Studies at Rothamsted Research (2024) utilized Mepiquat iodide D3 to elucidate gibberellin biosynthesis inhibition mechanisms in cotton, providing insights into growth regulator functions. The deuterium label enabled precise tracking of molecular redistribution patterns using nanoSIMS imaging, a technique previously limited by insufficient tracer specificity.
Regulatory considerations for Mepiquat iodide D3 continue to evolve. The 2023 OECD guidance on labeled agrochemicals established new validation criteria for deuterated analogs, directly impacting quality control protocols for this compound. Current Good Manufacturing Practice (cGMP) production now requires demonstration of isotopic stability under storage conditions, as highlighted in recent FDA draft guidance.
Future research directions include expanded applications in stable isotope probing of microbial communities and development as a PET tracer candidate. The compound's unique properties position it as a versatile tool across multiple disciplines, though further studies are needed to fully characterize its environmental fate and potential biomedical applications beyond current uses in metabolic research.
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